Colorimetric sensor arrays for the detection and identification of antibiotics
Analytical Methods Pub Date: 2019-04-29 DOI: 10.1039/C9AY00371A
Abstract
Recently, antibiotic pollution has been considered as an international concern due to the excessive risk to human health. Consequently, the advancement of sensitive, fast, and simple techniques for antibiotic recognition is of increasing demand. Colorimetric methods, as a promising technique for the detection of antibiotics, have received superabundant attention in recent years, owing to their significant features such as recognition with the naked eye, no requirement for modern tools, ease of use, short assaying time and low cost. The present review offers extensive and updated findings on the colorimetric sensor array for the detection of antibiotics. Various types of colorimetric reagents, including metallic nanoparticles, visible dyes, enzymes, and metal ions, have been employed to design a sensor array for different kinds of antibiotics. Additionally, the positive and negative consequences of each type of these colorimetric techniques are highlighted. Lastly, the current challenges, outlook, and future development of antibiotic colorimetric techniques are also discussed.
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